Cas no 1185297-76-0 (N-[(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylamine hydrochloride)

• Product Name: N-[(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylamine hydrochloride
• CAS No: 1185297-76-0
• MF: C₈H₁₆ClN₃O
• MW: 205.685140609741
• MDL: MFCD12026787
• CID: 1078024
• PubChem ID: 46736902
• Update Time: 2025-04-20

N-[(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]-N-methylamine hydrochloride
• 1-(5-Isobutyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine hydrochloride
• N-methyl-1-[5-(2-methylpropyl)-1,2,4-oxadiazol-3-yl]methanamine;hydrochloride
• ALBB-004161
• [(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]methylamine hydrochloride
• 1185297-76-0
• BS-37216
• AKOS015846701
• MFCD12026787
• [(5-Isobutyl-1,2,4-oxadiazol-3-yl)methyl]methylamine HCl
• methyl({[5-(2-methylpropyl)-1,2,4-oxadiazol-3-yl]methyl})amine hydrochloride

• MDL： MFCD12026787
• Inchi： 1S/C8H15N3O.ClH/c1-6(2)4-8-10-7(5-9-3)11-12-8;/h6,9H,4-5H2,1-3H3;1H
• InChI Key： XHFWHHZRURVKAY-UHFFFAOYSA-N
• SMILES： Cl.O1C(CC(C)C)=NC(CNC)=N1

Computed Properties

• Exact Mass: 205.0981898g/mol
• Monoisotopic Mass: 205.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų